3,4,5-trimethoxy-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide

• CAS No.: 645418-08-2
• Molecular Formula: C20H21N3O4
• Molecular Weight: 367.4 g/mol
• IUPAC Name: 3,4,5-trimethoxy-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide
• InChI: InChI=1S/C20H21N3O4/c1-12-17(18(23-22-12)13-8-6-5-7-9-13)21-20(24)14-10-15(25-2)19(27-4)16(11-14)26-3/h5-11H,1-4H3,(H,21,24)(H,22,23)
• InChI Key: JYWMLEZFUWINFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C2=CC=CC=C2)NC(=O)C3=CC(=C(C(=C3)OC)OC)OC

Description

3,4,5-Trimethoxy-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide is a benzamide derivative featuring a trimethoxy-substituted aromatic ring conjugated to a substituted pyrazole moiety. Its molecular formula is C₂₁H₂₃N₃O₄, with structural highlights including:

• 5-Methyl-3-phenylpyrazole: The pyrazole ring is substituted with a methyl group at position 5 and a phenyl group at position 3, contributing to hydrophobic interactions and conformational rigidity.

This compound has been studied for its crystallographic properties (e.g., via SHELX software for refinement ) but lacks widely reported biological activity data in the provided evidence.

Biological Activity

3,4,5-trimethoxy-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide is a compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological properties, including anticancer and anti-inflammatory effects, supported by relevant data tables and case studies.

Chemical Structure and Properties

The molecular formula of 3,4,5-trimethoxy-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide is $C_{20}H_{21}N_{3}O_{4}$, with a molecular weight of approximately 367.40 g/mol. The compound features a benzamide core substituted with a pyrazole moiety, which is known for its diverse pharmacological activities.

Anticancer Activity

Recent studies have highlighted the anticancer potential of pyrazole derivatives, including 3,4,5-trimethoxy-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide. The compound has been evaluated against various cancer cell lines, demonstrating significant cytotoxicity.

Table 1: Cytotoxicity Data Against Cancer Cell Lines

Cell Line	IC50 (µM)	Reference
MCF7	12.50
NCI-H460	42.30
A549	36.12
HeLa	7.01
HCT116	0.07

The IC50 values indicate the concentration required to inhibit cell growth by 50%. Notably, the compound exhibited potent activity against the HCT116 cell line, suggesting its potential as an anticancer agent.

Anti-inflammatory Activity

In addition to its anticancer properties, this compound has been investigated for anti-inflammatory effects. Pyrazole derivatives are known to inhibit pro-inflammatory cytokines and enzymes involved in inflammatory pathways.

Case Study: Inhibition of COX Enzymes

A study demonstrated that pyrazole derivatives could effectively inhibit cyclooxygenase (COX) enzymes, which play a crucial role in inflammation. The specific activity of 3,4,5-trimethoxy-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide against COX enzymes was evaluated, showing promising results in reducing inflammation markers in vitro.

The biological activity of 3,4,5-trimethoxy-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide can be attributed to its ability to interact with specific molecular targets involved in cancer progression and inflammation:

• Inhibition of Cell Proliferation : The compound appears to induce apoptosis in cancer cells through the activation of intrinsic pathways.
• Modulation of Signaling Pathways : It may interfere with key signaling pathways such as MAPK and PI3K/Akt that are often dysregulated in cancer.
• Cytokine Regulation : The compound's anti-inflammatory effects are likely mediated by downregulating pro-inflammatory cytokines such as TNF-alpha and IL-6.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues of Benzamide Derivatives

The following table summarizes key structural and functional differences between the target compound and analogues (Table 1):

Compound Name	Substituents on Benzamide	Pyrazole/Other Moiety	Molecular Formula	Key Structural Features	Reported Activity/Applications	References
3,4,5-Trimethoxy-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide	3,4,5-OCH₃	5-methyl-3-phenylpyrazole	C₂₁H₂₃N₃O₄	High steric bulk, three methoxy groups	Not explicitly stated
2,3,4-Trimethoxy-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide	2,3,4-OCH₃	5-methyl-3-phenylpyrazole	C₂₀H₂₁N₃O₄	Altered methoxy positioning (2,3,4 vs. 3,4,5)	Unknown
3,4-Dimethoxy-N-(5-phenyl-1H-pyrazol-3-yl)benzamide	3,4-OCH₃	5-phenylpyrazole	C₁₈H₁₇N₃O₃	Reduced methoxy groups (3,4 only)	Potential kinase modulation
PBX2 (3,4,5-Trimethoxy-N-(4-oxo-benzooxazin-7-yl)benzamide)	3,4,5-OCH₃	4-oxo-benzooxazin-7-yl	C₂₃H₁₉N₃O₅	Heterocyclic benzooxazinone instead of pyrazole	Estrogen receptor modulation
MIBE (Ethyl 3-[5-(2-ethoxycarbonyl-1-methylvinyloxy)-1-methyl-1H-indol-3-yl]but-2-enoate)	N/A	Indole-vinyloxy complex	C₂₂H₂₆N₂O₅	Non-benzamide; indole-based structure	Dual GPER/ER antagonist

Table 1 : Structural and functional comparison of the target compound with analogues.

Key Observations

Methoxy Substitution Patterns

• The 3,4,5-trimethoxy configuration in the target compound and PBX2 enhances electron-donating capacity compared to the 2,3,4-trimethoxy isomer . This difference may influence binding to hydrophobic pockets in biological targets.

Heterocyclic Moieties

• Replacing the pyrazole ring in the target compound with a benzooxazinone (as in PBX2) introduces a fused oxygen-nitrogen heterocycle, which may enhance hydrogen-bonding interactions .
• MIBE, an indole derivative, demonstrates that non-benzamide scaffolds can achieve potent antagonism at estrogen-related receptors (e.g., GPER, ER), suggesting that the benzamide-pyrazole framework of the target compound might be optimized for similar targets .

Crystallographic Analysis

• The target compound and its analogues have likely been characterized using crystallographic tools such as SHELXL (for refinement) and ORTEP (for visualization), given their prevalence in small-molecule structural studies .